Cas no 203059-84-1 (1,2-Difluoro-4-isopropoxybenzene)

• Product Name: 1,2-Difluoro-4-isopropoxybenzene
• CAS No: 203059-84-1
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• MDL: MFCD00070791
• CID: 241165
• PubChem ID: 2774195
• Update Time: 2025-05-26

1,2-Difluoro-4-isopropoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Difluoro-4-isopropoxybenzene
• 1,2-difluoro-4-propan-2-yloxybenzene
• 2-(3',4'-Difluorophenoxy)propane
• 2,2-DIFLUOROETHYL (4-METHYLPHENYL)SULPHONATE
• Benzene,1,2-difluoro-4-(1-methylethoxy)-
• 2,2-DIFLUORO-2-(2-FURYL)-1-PHENYLETHANONE
• 2,3-difluoro-5-methylethoxybenzene
• MFCD00070791
• 1, 2-difluoro-4-propan-2-yloxybenzene
• SCHEMBL1020456
• FT-0690827
• 1,2-difluoro-4-isopropoxy-benzene
• CS-0195476
• 2,3-Difluorophenylpropyl ether
• E89380
• MTDUJCDGQPJLKA-UHFFFAOYSA-N
• DTXSID80378936
• BS-28093
• AB93369
• 203059-84-1
• AKOS006229967
• DB-346043
• 2-(3,4-Difluorophenoxy)propane

• MDL： MFCD00070791
• Inchi： 1S/C9H10F2O/c1-6(2)12-7-3-4-8(10)9(11)5-7/h3-6H,1-2H3
• InChI Key： MTDUJCDGQPJLKA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)OC(C)C)F

Computed Properties

• Exact Mass: 172.07000
• Monoisotopic Mass: 172.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 2.75200

1,2-Difluoro-4-isopropoxybenzene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,2-Difluoro-4-isopropoxybenzene

1,2-Difluoro-4-isopropoxybenzene (CAS No. 203059-84-1): An Overview of Its Properties, Applications, and Recent Research

1,2-Difluoro-4-isopropoxybenzene (CAS No. 203059-84-1) is a versatile organic compound with a unique combination of fluorine and isopropoxy functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements of 1,2-Difluoro-4-isopropoxybenzene.

Chemical Properties: 1,2-Difluoro-4-isopropoxybenzene is a colorless liquid with a molecular formula of C₉H₁₀F₂O. The presence of two fluorine atoms and an isopropoxy group imparts unique electronic and steric properties to the molecule. The fluorine atoms enhance the electron-withdrawing effect, which can influence the reactivity and stability of the compound. The isopropoxy group, on the other hand, provides additional steric hindrance and can affect the solubility and reactivity in various solvents.

Synthesis Methods: The synthesis of 1,2-Difluoro-4-isopropoxybenzene can be achieved through several routes. One common method involves the reaction of 1,2-difluorobenzene with isopropyl alcohol in the presence of an acid catalyst. Another approach involves the nucleophilic substitution of a suitable precursor, such as 1,2-difluoro-4-chlorobenzene, with isopropyl alcohol or sodium isopropoxide. These methods have been optimized to achieve high yields and purity levels, making 1,2-Difluoro-4-isopropoxybenzene readily available for various applications.

Applications in Pharmaceuticals: One of the most promising applications of 1,2-Difluoro-4-isopropoxybenzene is in the pharmaceutical industry. The unique combination of fluorine and isopropoxy functionalities makes it an excellent starting material for the synthesis of bioactive compounds. Recent studies have shown that derivatives of 1,2-Difluoro-4-isopropoxybenzene exhibit potent biological activities, including antiviral and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of derivatives derived from 1,2-Difluoro-4-isopropoxybenzene showed significant antiviral activity against influenza virus strains.

Materials Science Applications: In addition to its pharmaceutical applications, 1,2-Difluoro-4-isopropoxybenzene has also found use in materials science. The presence of fluorine atoms can improve the thermal stability and chemical resistance of polymers and coatings. Researchers have explored the use of 1,2-Difluoro-4-isopropoxybenzene-based monomers in the synthesis of high-performance polymers for applications in electronics and aerospace industries. A recent study published in Polymer Chemistry demonstrated that copolymers containing 1,2-Difluoro-4-isopropoxybenzene-derived units exhibited excellent thermal stability and mechanical properties.

Catalysis and Chemical Synthesis: The unique electronic properties of 1,2-Difluoro-4-isopropoxybenzene make it an attractive substrate for various catalytic reactions. It has been used as a building block in transition metal-catalyzed cross-coupling reactions to synthesize complex organic molecules. For example, a study published in Organic Letters reported that palladium-catalyzed coupling reactions involving 1,2-Difluoro-4-isopropoxybenzene-based substrates yielded high yields and excellent selectivity for desired products.

Toxicity and Safety: While 1,2-Difluoro-4-isopropoxybenzene offers numerous benefits in various applications, it is essential to consider its toxicity and safety profile. Studies have shown that this compound has low acute toxicity when handled properly. However, like many organic solvents and reagents, it should be used with appropriate safety measures to prevent inhalation or skin contact. It is recommended to handle 1,2-Difluoro-4-isopropoxybenzene strong > under well-ventilated conditions and to wear personal protective equipment (PPE) such as gloves and goggles.

FUTURE DIRECTIONS AND CONCLUSIONS:

The ongoing research on 1,2-Difluoro-4-isopropoxybenzene strong > highlights its potential as a valuable chemical building block with diverse applications. Future studies are likely to focus on optimizing its synthesis methods to improve yield and purity further. Additionally, exploring new derivatives and functionalized forms of this compound could lead to novel materials with enhanced properties for advanced applications.

In conclusion,< strong > 1 , 2 -D if lu oro - 4 -i sop ro po xyb en ze ne strong > (CAS No . 203059 -8 4 - 1 ) i s a n i nte res tin g c om po un d w it h u ni qu e ch em ic al p ro pe rt ie s an d v ar io us ap pl ic at io ns . I ts u se i n ph ar ma ce ut ic al s , m at er ia ls sc ie nc e , an d c he mi ca l sy nt he si s c on ti nu es t o e vo lv e , o pe ni ng n ew ho ri zo ns f or r es ea rc he rs an d i nd us tr ia li st s al ik e . A s r es ea rc h pr og re ss es , t he p ot en ti al o f t hi s co mp ou nd i s ex pe ct ed t o b ec om e ev en mo re ap pa re nt . p >